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Compound of Interest

Compound Name: 5-TAMRA-SE

Cat. No.: B1664668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility of 5-

Carboxytetramethylrhodamine, succinimidyl ester (5-TAMRA-SE) in commonly used organic

solvents, Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). It also details

experimental protocols for its dissolution and use in labeling primary amine-containing

biomolecules, a critical process in various research and drug development applications.

Core Properties of 5-TAMRA-SE
5-TAMRA-SE is an amine-reactive fluorescent dye widely utilized for the covalent labeling of

proteins, peptides, and modified oligonucleotides.[1][2][3] Its succinimidyl ester moiety readily

reacts with primary aliphatic amines to form a stable amide bond.[3][4] The resulting conjugates

exhibit bright, photostable, and pH-insensitive orange-red fluorescence, making them suitable

for a variety of applications including fluorescence microscopy, flow cytometry, and

fluorescence resonance energy transfer (FRET) assays.[5][6][7]

Solubility Data
The solubility of 5-TAMRA-SE can vary slightly between suppliers. The following tables

summarize the quantitative solubility data for 5-TAMRA-SE in DMSO and DMF as reported by

various sources. It is important to note that factors such as the purity of the compound and the

anhydrous nature of the solvent can influence solubility.[5]
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Table 1: Solubility of 5-TAMRA-SE in DMSO

Solubility
Concentration
(mM)

Source Notes

50 mM 50 R&D Systems[8]

5 mg/mL 9.48
MedChemExpress[5]

[9]

Requires sonication

and warming.

Hygroscopic DMSO

can impact solubility.

1.4 mg/mL - Cayman Chemical[6]

Soluble -

AdipoGen Life

Sciences, Abcam[10]

[11]

Qualitative

description.

Soluble - ABP Biosciences[1]
Qualitative

description.

Soluble - Biotium[12]
Qualitative

description.

Soluble - Interchim[13]
Qualitative

description.

Table 2: Solubility of 5-TAMRA-SE in DMF
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Solubility
Concentration
(mM)

Source Notes

100 mM 100 R&D Systems[8]

10 mg/mL 18.96
MedChemExpress[5]

[9]
Requires sonication.

2 mg/mL - Cayman Chemical[6]

Soluble -

AdipoGen Life

Sciences, Sigma-

Aldrich[10][14]

Qualitative

description.

Soluble - ABP Biosciences[1]
Qualitative

description.

Soluble - Biotium[12]
Qualitative

description.

Soluble - Interchim[13]
Qualitative

description.

Experimental Protocols
Preparation of 5-TAMRA-SE Stock Solution
A concentrated stock solution of 5-TAMRA-SE is typically prepared in anhydrous DMSO or

DMF. This stock solution can then be diluted into the appropriate reaction buffer for labeling.

Materials:

5-TAMRA-SE

Anhydrous DMSO or DMF

Vortex mixer

Microcentrifuge

Procedure:
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Bring the vial of 5-TAMRA-SE to room temperature before opening to prevent moisture

condensation.

Add the required volume of anhydrous DMSO or DMF to the vial to achieve the desired

concentration (e.g., 10 mg/mL or 10 mM).[3][5][9]

Vortex the vial thoroughly to ensure the dye is completely dissolved.[15] Gentle warming and

sonication may be necessary to aid dissolution, particularly for higher concentrations.[5][9]

Briefly centrifuge the vial to collect the solution at the bottom.[15]

The freshly prepared stock solution should be used immediately for the best results.[3]

Unused stock solution can be stored at -20°C, protected from light and moisture, for up to

three months if prepared in anhydrous solvent.[15]

General Protein Labeling Protocol
This protocol outlines a general procedure for labeling proteins with 5-TAMRA-SE. The optimal

dye-to-protein molar ratio may need to be determined empirically and typically ranges from 2:1

to 20:1.[4]

Materials:

Protein solution (1-10 mg/mL in an amine-free buffer)

5-TAMRA-SE stock solution (e.g., 10 mM in anhydrous DMF or DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)[3][9]

Purification column (e.g., Sephadex G-25) or dialysis equipment[3]

Procedure:

Prepare the Protein Solution: Ensure the protein is in a buffer that does not contain primary

amines (e.g., Tris or glycine), as these will compete with the protein for reaction with the dye.

[9] The recommended protein concentration is 2-10 mg/mL.[5][9] Adjust the pH of the protein

solution to 8.3-8.5 using the reaction buffer.[3][5]
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Labeling Reaction: While gently vortexing, add the 5-TAMRA-SE stock solution dropwise to

the protein solution. A common starting point is a 10-fold molar excess of the dye.[5]

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.[3]

Purification: Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25) or by dialysis.[3][5]

Visualizing the Workflow
The following diagrams illustrate the key steps in preparing a 5-TAMRA-SE stock solution and

the general workflow for protein labeling.
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Stock Solution Preparation
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Caption: Preparation of 5-TAMRA-SE Stock Solution.
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Protein Labeling Workflow

Prepare Protein in
Amine-Free Buffer
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Caption: General Protein Labeling Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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